Cas no 1805169-92-9 (4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride
• CAS No: 1805169-92-9
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• CID: 5003158
• Update Time: 2025-06-14

4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H6ClNO3S/c1-6-7(4-11)2-3-9(8(6)5-12)15(10,13)14/h2-3,5H,1H3
• InChI Key： KZKKNQMBOZBGSK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C#N)=C(C)C=1C=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1.5
• Topological Polar Surface Area: 83.4

Additional information on 4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride

Comprehensive Overview of 4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride (CAS No. 1805169-92-9): Properties, Applications, and Industry Insights

4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride (CAS No. 1805169-92-9) is a specialized sulfonyl chloride derivative with a unique molecular structure, combining a cyano group, formyl group, and methyl substituent on a benzene ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity, particularly as a key intermediate in the synthesis of heterocyclic compounds and sulfonamide-based drugs. Its CAS registry number, 1805169-92-9, serves as a critical identifier for researchers sourcing high-purity reagents.

In recent years, the demand for functionalized benzenesulfonyl chlorides like 4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride has surged, driven by trends in green chemistry and precision synthesis. Industry reports highlight its role in developing biodegradable agrochemicals and targeted therapeutics, aligning with global sustainability goals. Researchers frequently search for "sulfonation reactions with cyano groups" or "formyl-substituted sulfonyl chloride applications," reflecting its niche yet growing relevance.

The compound’s electron-withdrawing cyano group enhances its reactivity in nucleophilic substitution reactions, making it valuable for constructing complex molecular architectures. Its formyl moiety offers additional functionalization opportunities, such as condensation reactions to form imines or hydrazones, which are pivotal in medicinal chemistry. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, a common concern among purchasers searching for "CAS 1805169-92-9 purity standards."

From an industrial perspective, 4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride is often discussed alongside custom synthesis and scalable production methods. Innovations in continuous flow chemistry have improved its synthesis efficiency, reducing waste—a topic frequently queried in AI-driven literature searches. Safety data sheets emphasize proper handling to avoid moisture exposure, as hydrolysis can degrade its sulfonyl chloride functionality.

Emerging applications include its use in photoaffinity labeling for proteomics studies and as a building block for OLED materials, addressing the demand for organic electronic components. Searches for "benzenesulfonyl chloride derivatives in materials science" underscore this crossover potential. Regulatory compliance, such as REACH certification for CAS 1805169-92-9, is another hot topic, ensuring its suitability for international markets.

In summary, 4-Cyano-2-formyl-3-methylbenzenesulfonyl chloride exemplifies the convergence of multifunctional intermediates and modern synthetic challenges. Its dual utility in life sciences and advanced materials positions it as a compound of enduring interest, with ongoing research likely to expand its applications further.